Cas no 61151-89-1 (2-methyl-1,3-oxazole-4,5-dicarboxamide)
61151-89-1 structure
Product Name:2-methyl-1,3-oxazole-4,5-dicarboxamide
CAS No:61151-89-1
MF:C6H7N3O3
MW:169.138080835342
CID:1625722
PubChem ID:3045798
Update Time:2025-04-21
2-methyl-1,3-oxazole-4,5-dicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1,3-oxazole-4,5-dicarboxamide
- 2-Methyloxazole-4,5-dicarboxamide
- 61151-89-1
- DB-303622
- BRN 0976940
- Oxazole-4,5-dicarboxamide, 2-methyl-
- DTXSID40210045
-
- Inchi: 1S/C6H7N3O3/c1-2-9-3(5(7)10)4(12-2)6(8)11/h1H3,(H2,7,10)(H2,8,11)
- InChI Key: GPMSKFTYOVAEOF-UHFFFAOYSA-N
- SMILES: O1C(C)=NC(C(N)=O)=C1C(N)=O
Computed Properties
- Exact Mass: 169.04881
- Monoisotopic Mass: 169.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 112.21
2-methyl-1,3-oxazole-4,5-dicarboxamide Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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